![molecular formula C4H8O2 B1212220 2-Methyl-1,3-dioxolane CAS No. 497-26-7](/img/structure/B1212220.png)
2-Methyl-1,3-dioxolane
Overview
Description
The kinetics and mechanism of the gas-phase thermal decomposition of 2-methyl-1,3-dioxolane has been studied in a static system. The infrared spectra of solid, liquid and gaseous this compound has been studied. Low-temperature ozonation of this compound in acetone-d6, methyl acetate and tert-butyl methyl ether has been reported.
Scientific Research Applications
Polymer Synthesis and Characterization
2-Methyl-1,3-dioxolane has been utilized in polymer science, particularly in the synthesis and characterization of polymers. For example, Coskun et al. (1998) described the polymerization of [(2-phenyl-1,3-dioxolane-4-yl)methyl methacrylate] using benzoyl peroxide. They conducted extensive spectroscopic characterization and investigated the thermal degradation of the polymer, providing insights into its stability and decomposition products (Coskun, Ilter, Özdemir, Demirelli, & Ahmedzade, 1998).
Chemical Reactions and Interactions
Davis and Brown (1971) explored the hydrogenolysis of this compound, examining the reactions and intermediate compounds formed during this process (Davis & Brown, 1971).
Electrolyte Stabilization in Batteries
In the field of battery technology, this compound has been examined for its role in electrolyte stabilization. Goldman, Dominey, and Koch (1989) discussed the stabilization of LiAsF6/1,3-dioxolane electrolytes in rechargeable lithium batteries, highlighting its potential in enhancing battery life and performance (Goldman, Dominey, & Koch, 1989).
Catalytic Processes
Hirano et al. (2000) reported the use of this compound in catalytic processes. They developed a catalytic hydroxyacylation of alkenes using 1,3-dioxolanes and molecular oxygen, indicating the utility of this compound in organic synthesis (Hirano, Iwahama, Sakaguchi, & Ishii, 2000).
Surface Chemistry Studies
Gofer, Ely, and Aurbach (1992) studied the surface chemistry of lithium in 1,3-dioxolane, which is directly relevant to understanding the interactions of this compound in similar environments (Gofer, Ely, & Aurbach, 1992).
Spectroscopy and Structure Analysis
Durig, Kizer, and Karriker (1973) conducted a detailed study on the infrared and Raman spectra of this compound. Their research provides valuable data on the vibrational properties and structural analysis of this compound (Durig, Kizer, & Karriker, 1973).
Safety and Hazards
2-Methyl-1,3-dioxolane is a highly flammable liquid and vapor . It causes serious eye irritation . Precautionary measures include keeping away from heat/sparks/open flames/hot surfaces, storing in a well-ventilated place, and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
Properties
IUPAC Name |
2-methyl-1,3-dioxolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O2/c1-4-5-2-3-6-4/h4H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTWIZMNMTWYQRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1OCCO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7060095 | |
Record name | 2-Methyl-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7060095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
88.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
497-26-7 | |
Record name | 2-Methyl-1,3-dioxolane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=497-26-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2-Methyldioxolane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000497267 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-METHYL-1,3-DIOXOLANE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5209 | |
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Record name | 1,3-Dioxolane, 2-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Methyl-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7060095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-1,3-dioxolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.130 | |
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Record name | 2-METHYL-1,3-DIOXOLANE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/94W0R6V90A | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
ANone: 2-Methyl-1,3-dioxolane has the molecular formula C4H8O2 and a molecular weight of 88.11 g/mol.
A: Research has explored the infrared and Raman spectra of this compound, including its deuterated form (this compound-d4). These studies provided insights into the compound's vibrational modes and structural characteristics. [] Additionally, 1H and 13C NMR spectroscopic data has been utilized in the synthesis and characterization of derivatives of this compound. [, ]
A: this compound's stability and behavior are influenced by factors like temperature and the presence of other substances. Studies investigating its thermal decomposition kinetics in a gas phase, using techniques like gas chromatography, provide valuable data on its breakdown mechanisms and product formation at different temperatures. []
A: The presence of this compound in recycled PET, potentially originating from polymer impurities, raises concerns about its leaching into beverages. [, , ] This emphasizes the need for analytical methods to quantify its presence in recycled materials and evaluate potential health risks. []
A: While this compound itself might not be a catalyst, it plays a crucial role in catalytic reactions. For instance, its production through the aldolization of ethylene glycol and acetaldehyde is a significant step in separating ethylene glycol and 1,2-butanediol mixtures, crucial in ethylene glycol synthesis. []
A: Yes, Density Functional Theory (DFT) calculations have been employed to study the ozonation mechanism of 1,3-dioxolanes, including this compound. These studies propose mechanisms for the formation of hemiortho esters as primary products, shedding light on the reactivity of this compound with ozone. []
A: Studies show that introducing heteroatom substituents on the methyl group of this compound affects its hydrogenolysis rate by aluminum hydride reagents. The presence of heteroatoms like oxygen, bromine, or nitrogen can retard the reaction due to electronic effects and potential coordination with the aluminum reagent. []
A: The introduction of a vinyl group at the 2-position of 1,3-dioxolanes, including this compound, significantly alters their reactivity with aluminum hydride reagents. Research indicates that 2-vinyl-1,3-dioxolanes undergo reduction primarily at the vinyl group, leading to the formation of β,γ-unsaturated alkyl β-hydroxyethyl ethers. []
A: Nalophan bags, commonly employed for breath sample collection, release volatile organic compounds (VOCs) like ethylene glycol and this compound. [] This contamination poses a challenge in analytical techniques like SIFT-MS, where these released VOCs can be misidentified as breath metabolites. [] The release of these compounds is influenced by storage temperature, time, and humidity, highlighting the need for careful consideration of these factors during sample collection and analysis. []
A: Various analytical techniques are employed to detect and quantify this compound. Gas chromatography coupled with mass spectrometry (GC/MS) is widely used to analyze residual volatiles in recycled PET, including this compound. [, , ] Headspace GC/MS, a specific variant of this technique, is particularly useful for analyzing volatile compounds in solid or liquid samples. [, ] Additionally, ion mobility spectrometry (IMS) offers a rapid method for on-site monitoring of this compound in gaseous emissions, such as those from the tile industry. []
A: While specific data on the environmental degradation of this compound may be limited, research highlights its presence as a potential contaminant in recycled PET and industrial emissions. [, , , ] This underscores the need for further investigations into its environmental persistence, degradation pathways, and potential ecological impacts.
A: In the context of fuel dehydrating icing inhibitors (FDII), researchers are exploring alternatives to traditional agents like DiEGME. Studies have investigated the use of 2-methoxy-2-methyl-1,3-dioxolane as a water scavenger, which hydrolyzes to produce hydrophilic ice inhibitors with comparable performance to DiEGME in jet fuel. [] This highlights ongoing efforts to identify safer and more effective alternatives to conventional additives.
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